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Compound of Interest

Compound Name: N-Nitroso Duloxetine

Cat. No.: B6249033

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the high-sensitivity
analysis of N-Nitroso Duloxetine (NDXT), a potential carcinogenic impurity, in Duloxetine
capsules. The methodologies outlined are based on validated liquid chromatography-tandem
mass spectrometry (LC-MS/MS) techniques, ensuring accuracy, sensitivity, and reliability for
routine quality control and risk assessment in pharmaceutical formulations.

Introduction

N-nitrosamines are a class of compounds that have raised significant concerns in the
pharmaceutical industry due to their carcinogenic potential.[1] Regulatory agencies worldwide
now mandate strict control over the levels of these impurities in drug products. N-Nitroso
Duloxetine is a nitrosamine impurity that can form in Duloxetine drug products.[2] This
document details a robust and highly sensitive LC-MS/MS method for the quantification of
NDXT in Duloxetine capsules, addressing the need for reliable analytical procedures to ensure
patient safety and regulatory compliance. The European Medicines Agency (EMA) has set an
acceptable intake (Al) limit of 100 ng/day for NDXT.[2][3]

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
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A highly sensitive and specific method utilizing liquid chromatography coupled with tandem
mass spectrometry (LC-MS/MS) is the preferred approach for the determination of NDXT at
trace levels.[4][5] This method offers excellent selectivity and sensitivity, minimizing
interference from the drug substance and other excipients present in the capsule formulation.

[2]14]

Principle

The method involves chromatographic separation of NDXT from the Duloxetine active
pharmaceutical ingredient (API) and other components, followed by detection and
guantification using a tandem mass spectrometer. The mass spectrometer is operated in
Multiple Reaction Monitoring (MRM) mode, which provides high selectivity by monitoring a
specific precursor ion to product ion transition for NDXT.[4][5][6]

Experimental Protocols
Materials and Reagents

* N-Nitroso Duloxetine reference standard
o Duloxetine capsules

e Methanol (HPLC grade)[7]

o Acetonitrile (HPLC grade)[8]

o Water (Milli-Q or equivalent)[7]

e Formic acid (LC-MS grade)[9][6]

o Ammonia solution (LC-MS grade)[9][6]

e Ammonium acetate (LC-MS grade)[7]

0.2 ym PTFE membrane filters[4][7]

Standard Solution Preparation
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Stock Solution: Accurately weigh a suitable amount of N-Nitroso Duloxetine reference
standard and dissolve it in a known volume of methanol or a methanol/water mixture (1:1,
v/V) to prepare a stock solution.[4][7][8]

Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the diluent (e.g., methanol/water) to cover the desired
calibration range (e.g., 0.075 ng/mL to 3.75 ng/mL).[4][7]

Sample Preparation from Capsules

Capsule Composite: To ensure homogeneity, prepare a composite sample by mixing the
contents of several capsules.[4] For instance, a mixed sample can be prepared from 6
tablets.[8]

Extraction: Accurately weigh a portion of the capsule composite equivalent to a specific
amount of the active ingredient (e.g., 3 mg).[8] Add a precise volume of extraction solvent
(e.g., 30 mL of methanol) to the sample.[2][4][7]

Shaking: Shake the mixture vigorously for a defined period (e.g., 20 minutes at 300 rpm) to
ensure complete extraction of NDXT.[2][4][7]

Centrifugation: Centrifuge the resulting suspension (e.g., at 3000 rpm for 10 minutes) to
pellet the insoluble excipients.[2][4][7]

Filtration: Carefully collect the supernatant and filter it through a 0.2 ym PTFE membrane
filter to remove any remaining particulate matter.[4][7] The sample is now ready for LC-
MS/MS analysis.

LC-MS/MS Instrumental Conditions

The following tables summarize typical instrumental conditions for the analysis. Optimization

may be required based on the specific instrumentation used.

Table 1: Liquid Chromatography (LC) Conditions
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Parameter Condition 1 Condition 2
Col Agilent Zorbax Eclipse Plus Luna Omega Polar C18 (2.1 x
olumn
C18 (4.6 x 150 mm, 5 um)[6] 100 mm, 1.6 pm)
] 0.1% Ammonia and 0.1% 0.1% Formic Acid / 2 mM
Mobile Phase A ) o ) )
Formic Acid in Water[6] Ammonium Acetate in Water
Mobile Phase B 100% Methanol[6] Acetonitrile
Elution Mode Gradient[6] Isocratic (11/9, viv)
Flow Rate - 0.2 mL/min[7]

Injection Volume

10 pL[7]

Column Temperature

Table 2: Tandem Mass Spectrometry (MS/MS) Conditions

Parameter

Condition

lonization Mode

Positive Electrospray lonization (ESI+)[4][5]

Scan Type

Multiple Reaction Monitoring (MRM)[9][4][5]

Precursor lon (m/z)

327 [M+H]+ or 344 [M+NH4]+[10]

Product lon (m/z) 183[10]
Nebulizer Gas Flow 3 L/min
Drying Gas Flow 3 L/min[7]
Interface Temperature 280 °C[7]
Collision Energy -10.0 V[7]

Data Analysis and Quantitative Results

Construct a calibration curve by plotting the peak area of NDXT against the concentration of

the working standard solutions. The concentration of NDXT in the capsule samples is then

determined from this calibration curve.
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Table 3: Summary of Method Validation Parameters

Parameter

Result

Quantitative Range

0.075 - 3.75 ng/mL[4][7]

Correlation Coefficient (r)

> 0.999[4]

Recovery in Capsules

91.0% - 113.4%[4][7]

Repeatability (%RSD, n=9)

10.9%[2][4][7]

Reproducibility (%RSD, n=6)

3.5%[2][4][7]

Limit of Detection (LOD)

0.03 pg/mL

Limit of Quantification (LOQ)

0.08 pg/mL[9]

Sample Solution Stability

Stable for 7 days[4]

Diagrams
Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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